Cas no 2171792-32-6 (4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol)

• Product Name: 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol
• CAS No: 2171792-32-6
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5896817
• PubChem ID: 165786200
• Update Time: 2025-05-21

4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol
• EN300-1640257
• 4-[amino(1-cyclobutyl-1H-pyrazol-5-yl)methyl]piperidin-4-ol
• 2171792-32-6

• Inchi： 1S/C13H22N4O/c14-12(13(18)5-8-15-9-6-13)11-4-7-16-17(11)10-2-1-3-10/h4,7,10,12,15,18H,1-3,5-6,8-9,14H2
• InChI Key： ZPTFAEBURYXJBV-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(C1=CC=NN1C1CCC1)N

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol

4-Amino(1-Cyclobutyl-1H-Pyrazol-5-Yl)Methylpiperidin-4-Ol: A Comprehensive Overview

The compound with CAS number 2171792-32-6, known as 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a piperidine ring with a pyrazole moiety and a cyclobutyl group, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, particularly those associated with neurodegenerative diseases and cancer.

4-Amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol is synthesized through a multi-step process that involves the strategic coupling of heterocyclic rings and the introduction of functional groups to enhance bioavailability and selectivity. The molecule's structure is designed to optimize its pharmacokinetic properties, ensuring efficient absorption and distribution within the body. The presence of the cyclobutyl group contributes to the compound's stability, while the pyrazole ring enhances its ability to interact with target proteins.

Recent research has focused on the compound's ability to modulate key enzymes and receptors involved in disease progression. For instance, studies have demonstrated that 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol exhibits potent inhibitory activity against certain kinases, which are critical in regulating cellular signaling pathways. This makes it a strong candidate for the development of targeted therapies aimed at combating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic activity, the compound has shown promising results in preclinical models of cancer. By selectively targeting tumor cells while sparing healthy tissue, 4-amino(1-cyclobutyl-1H-pyrazol-5-yl)methylpiperidin-4-ol has the potential to reduce the side effects associated with conventional chemotherapy. Furthermore, its ability to cross the blood-brain barrier makes it particularly appealing for treating central nervous system disorders.

The synthesis and characterization of 4-amino(1-cyclobutyl-1H-pyrazol-5-yLmethyl)piperidin-4-Ol have been extensively documented in recent scientific literature. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's molecular structure and purity. These studies have also provided insights into its stereochemical properties, which are crucial for understanding its pharmacological behavior.

From an industrial perspective, the production of 4-amino(1-cyclobutyl-Lpyrazol--5-yLmethyl)piperidin--4-Ol requires precise control over reaction conditions to ensure high yields and product quality. The use of catalytic processes and green chemistry principles has been emphasized in recent manufacturing approaches, aligning with global efforts to reduce environmental impact.

In conclusion, 4-amino(1-cyclobutyl-Lpyrazol--5-yLmethyl)piperidin--4-Ol represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its demonstrated biological activity, positions it as a valuable tool in the fight against various diseases. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both academic and industrial landscapes.